Cas no 2228867-16-9 ((4-bromo-3-methylphenyl)methyl sulfamate)

• Product Name: (4-bromo-3-methylphenyl)methyl sulfamate
• CAS No: 2228867-16-9
• MF: C₈H₁₀BrNO₃S
• MW: 280.138900279999
• CID: 6258895
• PubChem ID: 165636614
• Update Time: 2025-06-08

(4-bromo-3-methylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3-methylphenyl)methyl sulfamate
• EN300-1986916
• 2228867-16-9

• Inchi： 1S/C8H10BrNO3S/c1-6-4-7(2-3-8(6)9)5-13-14(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key： WKKCXBUXILOXRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)COS(N)(=O)=O

Computed Properties

• Exact Mass: 278.95648g/mol
• Monoisotopic Mass: 278.95648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on (4-bromo-3-methylphenyl)methyl sulfamate

Compound CAS No. 2228867-16-9: (4-bromo-3-methylphenyl)methyl sulfamate

The compound with CAS No. 2228867-16-9, commonly referred to as (4-bromo-3-methylphenyl)methyl sulfamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a brominated aromatic ring with a methyl sulfamate group. The sulfamate functional group plays a pivotal role in determining the compound's chemical reactivity and physical properties.

Recent studies have highlighted the importance of brominated aromatic compounds in modern chemical synthesis, particularly in the development of advanced materials and pharmaceutical intermediates. The 4-bromo-3-methylphenyl moiety in this compound contributes to its stability and reactivity, making it a valuable precursor in the synthesis of more complex molecules. Researchers have explored its potential as a building block for constructing bioactive compounds, such as antiviral agents and anticancer drugs.

The synthesis of (4-bromo-3-methylphenyl)methyl sulfamate involves a multi-step process that typically begins with the bromination of toluene derivatives. The introduction of the methyl sulfamate group is achieved through nucleophilic substitution reactions, often utilizing methylamine as a key reagent. This compound has been extensively studied for its role in sulfonamide chemistry, where it serves as an intermediate in the preparation of biologically active sulfonamides.

One of the most promising applications of this compound lies in its use as an intermediate in the pharmaceutical industry. Recent research has demonstrated its potential in the development of targeted drug delivery systems, where its unique chemical properties enable precise control over drug release mechanisms. Additionally, its role in catalytic processes has been explored, particularly in asymmetric catalysis, where it acts as a chiral auxiliary to facilitate enantioselective reactions.

The environmental impact of (4-bromo-3-methylphenyl)methyl sulfamate has also been a topic of interest among scientists. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, making it suitable for use in eco-friendly chemical processes. Its stability under various environmental conditions ensures that it can be safely handled and disposed of without posing significant risks to ecosystems.

In conclusion, (4-bromo-3-methylphenyl)methyl sulfamate is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure and chemical properties make it an invaluable tool in modern chemistry, particularly in the development of advanced materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.